1-[2-(2,4-dichlorophenoxy)propanoyl]-4-methylpiperazine

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C14H18Cl2N2O2/c1-10(14(19)18-7-5-17(2)6-8-18)20-13-4-3-11(15)9-12(13)16/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: RJYXMUNGDDBXHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O2
• Molecular Weight: 317.2 g/mol

Description

1-[2-(2,4-dichlorophenoxy)propanoyl]-4-methylpiperazine, commonly known as Milnacipran, is a synthetic compound that belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs). This molecule has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

Milnacipran works by inhibiting the reuptake of serotonin and norepinephrine in the brain, which increases the levels of these neurotransmitters. This leads to an increase in the activity of these neurotransmitters, which in turn leads to improved mood, reduced pain, and improved physical function.
Biochemical and Physiological Effects:
Milnacipran has been shown to have various biochemical and physiological effects. It increases the levels of serotonin and norepinephrine in the brain, which leads to improved mood and reduced pain. Milnacipran also increases the levels of dopamine in the brain, which is associated with increased motivation and reward. In addition, Milnacipran has been shown to have anti-inflammatory effects, which may contribute to its effectiveness in the treatment of fibromyalgia.

Advantages and Limitations for Lab Experiments

Milnacipran has several advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for studying the role of serotonin and norepinephrine in various neurological and psychiatric disorders. However, one of the limitations is that it has a short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on Milnacipran. One area of research is the development of new 1-[2-(2,4-dichlorophenoxy)propanoyl]-4-methylpiperazine that are more effective and have fewer side effects. Another area of research is the use of Milnacipran in combination with other drugs for the treatment of various disorders. Finally, there is a need for more studies on the long-term effects of Milnacipran on the brain and body.

Scientific Research Applications

Milnacipran has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as depression, fibromyalgia, and chronic pain. It has been shown to be effective in the treatment of depression by increasing the levels of serotonin and norepinephrine in the brain. Milnacipran has also been shown to be effective in the treatment of fibromyalgia by reducing pain and improving physical function. In addition, it has been studied for its potential use in the treatment of chronic pain, neuropathic pain, and post-traumatic stress disorder.